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Compound of Interest

Compound Name: cis-4-Hepten-1-ol-d2

Cat. No.: B12374630 Get Quote

Technical Guide: cis-4-Hepten-1-ol-d2
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on cis-4-Hepten-1-ol-d2, a

deuterated analog of the unsaturated alcohol cis-4-Hepten-1-ol. This document covers its

chemical identity, potential suppliers, and general synthetic approaches, which are critical for its

application in research and drug development. The inclusion of deuterium can significantly alter

the pharmacokinetic properties of a molecule, making its deuterated version a valuable tool in

metabolic studies and as a potential therapeutic agent.

Chemical Identity and Data
While a specific CAS number for cis-4-Hepten-1-ol-d2 is not readily available in major

chemical databases, it is often referenced by the CAS number of its non-deuterated parent

compound. One known supplier, Alfa Chemistry, lists the compound as "4Z-Hepten-4,5-d2-1-

ol".[1] It is crucial to distinguish this alcohol from the aldehyde, cis-4-Heptenal-d2, which has

the CAS number 1335436-36-6.

Below is a summary of the available quantitative data for both the deuterated and non-

deuterated forms of cis-4-Hepten-1-ol.

Table 1: Chemical Data for cis-4-Hepten-1-ol and its Deuterated Analog
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Property cis-4-Hepten-1-ol
cis-4-Hepten-1-ol-d2 (4Z-
Hepten-4,5-d2-1-ol)

CAS Number 6191-71-5[2][3][4] Not explicitly assigned

Molecular Formula C₇H₁₄O[5] C₇H₁₂D₂O

Molecular Weight 114.19 g/mol [4][5] Approx. 116.20 g/mol

Appearance
Colorless to almost colorless

clear liquid[5]
No data available

Boiling Point 78 °C @ 23 mmHg[3] No data available

Density 0.850 g/mL at 20 °C[3] No data available

Refractive Index n20/D 1.445[3] No data available

Suppliers
Identifying a reliable supplier is key to sourcing cis-4-Hepten-1-ol-d2 for research purposes.

Table 2: Known and Potential Suppliers of cis-4-Hepten-1-ol-d2

Supplier Product Name Availability Notes

Alfa Chemistry
4Z-Hepten-4,5-d2-1-

ol[1]
In stock

Direct supplier of the

deuterated alcohol.

Custom Synthesis

Providers
cis-4-Hepten-1-ol-d2 By request

Several companies,

such as BOC

Sciences[6][7] and

ARMAR Isotopes[8],

offer custom synthesis

of deuterated

compounds and may

be able to produce

cis-4-Hepten-1-ol-d2

upon request.
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Experimental Protocols: General Synthesis of
Deuterated Unsaturated Alcohols
A specific experimental protocol for the synthesis of cis-4-Hepten-1-ol-d2 is not publicly

available. However, a general approach for the deuteration of unsaturated alcohols can be

adapted from established methods in the literature. One common strategy involves the

reduction of a corresponding deuterated aldehyde or ketone.

General Protocol: Reductive Deuteration of an α,β-Unsaturated Carbonyl

This method involves the use of a deuterated reducing agent to introduce deuterium atoms at

specific positions.

Materials:

cis-4-Heptenal (or a suitable precursor)

Deuterated reducing agent (e.g., Sodium borodeuteride - NaBD₄)

Anhydrous solvent (e.g., Methanol-d4, Ethanol)

Inert atmosphere (e.g., Argon or Nitrogen)

Standard glassware for organic synthesis

Procedure:

Preparation: Under an inert atmosphere, dissolve the starting carbonyl compound (e.g., cis-

4-Heptenal) in an appropriate anhydrous solvent in a round-bottom flask.

Reaction: Cool the solution in an ice bath. Slowly add the deuterated reducing agent (e.g.,

NaBD₄) portion-wise to the stirred solution.

Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas

chromatography-mass spectrometry (GC-MS) until the starting material is consumed.
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Quenching: Once the reaction is complete, cautiously quench the reaction by the slow

addition of a proton source (e.g., water or a saturated aqueous solution of ammonium

chloride).

Extraction: Extract the product from the aqueous layer using a suitable organic solvent (e.g.,

diethyl ether or ethyl acetate).

Purification: Dry the combined organic extracts over an anhydrous drying agent (e.g., sodium

sulfate or magnesium sulfate), filter, and concentrate the solvent under reduced pressure.

The crude product can then be purified by column chromatography on silica gel to yield the

desired deuterated alcohol.

Visualizations
The following diagrams illustrate the general synthetic pathway for cis-4-Hepten-1-ol-d2 and a

conceptual workflow for its application in drug development studies.

General Synthetic Pathway for cis-4-Hepten-1-ol-d2
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Caption: General synthesis of cis-4-Hepten-1-ol-d2.
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Workflow for Utilizing cis-4-Hepten-1-ol-d2 in Research
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Caption: Research workflow with cis-4-Hepten-1-ol-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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